Cas no 1361755-75-0 (3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1361755-75-0
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932261
• Update Time: 2025-11-01

3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2O/c1-17-8-5(7(10)11)2-4(3-15)6(16-8)9(12,13)14/h2,7H,3,15H2,1H3
• InChI Key： QKLDHHWEQCEIAL-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(C(F)F)=C(N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine

Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1361755-75-0)

3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine, with the CAS number 1361755-75-0, is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, difluoromethyl, methoxy, and trifluoromethyl substituents on a pyridine ring. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The aminomethyl group in 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine provides the compound with potential reactivity and conjugation capabilities, which can be exploited for the synthesis of more complex molecules. The difluoromethyl substituent is known for its ability to modulate the electronic properties of the molecule, enhancing its stability and bioavailability. The methoxy group contributes to the lipophilicity of the compound, which is crucial for its ability to cross biological membranes and reach target sites within cells. The trifluoromethyl group, a common moiety in pharmaceuticals, imparts additional stability and metabolic resistance, making the compound more suitable for therapeutic applications.

Recent studies have highlighted the potential of 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The combination of its structural features allows it to interact effectively with key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral protein synthesis and assembly processes, thereby reducing viral load and preventing further infection. These findings suggest that this compound could be further developed into effective antiviral therapies.

The pharmacokinetic properties of 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine in various disease models. Preliminary results have been promising, with the compound demonstrating good tolerability and a favorable safety profile. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential further.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1361755-75-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features endow it with a range of biological activities, making it a valuable candidate for the development of new therapeutic agents. Continued research into this compound is expected to yield important insights into its mechanisms of action and potential applications in treating various diseases.